Cas no 487-21-8 (1,2,3,4-tetrahydropteridine-2,4-dione)

• Product Name: 1,2,3,4-tetrahydropteridine-2,4-dione
• CAS No: 487-21-8
• Molecular Formula: C₆H₄N₄O₂
• Molecular Weight: 164.1216
• MDL: MFCD00066250
• CID: 37720
• PubChem ID: 10250

1,2,3,4-tetrahydropteridine-2,4-dione Properties

Names and Identifiers

• 2,4-Pteridinediol
• pteridine-2,4-diol monohydrate
• lumazine monohydrate
• 2,4-Dihydroxypteridine
• Lumazine
• 1H-pteridine-2,4-dione
• LUMAZINE(RG)
• 1,2,3,4-tetrahydro-pteridine-2,4-dion
• dioxotetrahydropteridine
• Lumazin
• pteridin-2,4-dione
• pteridine-2,4-diol
• Pteridine-2,4-dione
• 2,4(1H,3H)-Pteridinedione
• pteridine-2,4(1H,3H)-dione
• 2,4(3H,8H)-Pteridinedione
• 1H,3H-pteridine-2,4-dione
• 260MF9U4WC
• UYEUUXMDVNYCAM-UHFFFAOYSA-N
• NSC41801
• 2,8H)-Pteridinedione
• 2,3H)-Pteridinedione
• PYRAZINO[2,3-d]PYRIMIDINE-2,4(1H,3H)-DIONE
• 3,8-dihydropteridine-2,
• 1,2,3,4-tetrahydropteridine-2,4-dione
• 487-21-8
• 2,4-(1H,3H)-Pteridinedione
• 525-77-9
• Pteridinedione, 2,4(1h,3h)-
• AKOS002337448
• Z104494912
• LUMAZINE [MI]
• C03212
• DTXSID0060068
• CHEBI:16489
• Lumazine; 2,4-dihydroxypteridine; 2,4-pteridinediol
• AKOS024015255
• MFCD00066250
• CS-0094050
• NSC-41801
• L0086
• Oprea1_489423
• A871885
• L-8500
• CHEMBL1234104
• NSC225113
• DS-13683
• L-8520
• InChI=1/C6H4N4O2/c11-5-3-4(8-2-1-7-3)9-6(12)10-5/h1-2H,(H2,8,9,10,11,12)
• UNII-260MF9U4WC
• AKOS000121322
• NSC 225113
• FT-0628047
• LUZ
• Q17189420
• UYEUUXMDVNYCAM-UHFFFAOYSA-
• Lumazine (VAN)
• HY-W037619
• BP-11303
• SCHEMBL321932
• SY009609
• NSC-225113
• NS00031820
• EN300-21263
• AB-323/25048461
• pteridinedione
• Pyrazino [2,3-d]Pyrimidine- 2,4(1H,3H)-Dione
• EINECS 207-652-7
• 2,3,4,8-tetrahydropteridine-2,4-dione
• NSC 41801
• Lumazine, 97%
• DA-17466
• BBL037035
• STL373614
• STL556695
• pteridine, 2,4-dihydroxy-
• 4-hydroxy-3H-pteridin-2-one

• MDL： MFCD00066250
• InChIKey： UYEUUXMDVNYCAM-UHFFFAOYSA-N
• Inchi： 1S/C6H4N4O2/c11-5-3-4(8-2-1-7-3)9-6(12)10-5/h1-2H,(H2,8,9,10,11,12)
• SMILES： O=C1C2C(=NC([H])=C([H])N=2)N([H])C(N1[H])=O
• BRN： 157503

Computed Properties

• Exact Mass: 164.03300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 164.033
• Heavy Atom Count: 12
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Tautomer Count: 12
• Surface Charge: 0
• Topological Polar Surface Area: 84

Experimental Properties

• LogP: -0.99360
• PSA: 91.50000
• Merck: 5596
• Refractive Index: 1.6900 (estimate)
• Water Partition Coefficient: 0.125 g/100 mL (25 ºC)
• Boiling Point: 291.56°C (rough estimate)
• Melting Point: 348-349 ºC
• Flash Point: 287.1 °C
• Color/Form: yellow
• Solubility: dissolve in water
• Density: 1.5129 (rough estimate)

1,2,3,4-tetrahydropteridine-2,4-dione Security Information

• RTECS：UO3416000
• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Storage Condition：Store in tightly closed containers Store in a cool, dry place away from incompatible substances
• TSCA：Yes

1,2,3,4-tetrahydropteridine-2,4-dione Customs Data

• HS CODE：29335995
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds